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Compound of Interest

Compound Name: MK-1903

Cat. No.: B1677246

For Research Use Only. Not for use in diagnostic procedures.

Introduction

MK-1903 is a potent and selective full agonist for the hydroxycarboxylic acid receptor 2
(HCA2), also known as G protein-coupled receptor 109A (GPR109A).[1] It demonstrates
significantly greater potency than niacin in whole-cell assays.[1] Notably, MK-1903 shows no
binding affinity for the GRP109B receptor.[1] This selective agonism makes MK-1903 a
valuable tool for investigating the signaling pathways and physiological roles of HCA2, which is
involved in processes such as lowering free fatty acids.[2][3] This document provides detailed
information on the solubility of MK-1903 in commonly used laboratory solvents, along with
protocols for its preparation and use in research applications.

Quantitative Solubility Data

The solubility of MK-1903 has been determined in dimethyl sulfoxide (DMSO) and ethanol. The
following table summarizes the maximum concentration to which MK-1903 can be dissolved in
these solvents.

Maximum Concentration Maximum Concentration
Solvent

(mM) (mg/mL)
DMSO 100[1] 16.42
Ethanol 50[1] 8.21
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Note: The molecular weight of MK-1903 is 164.16 g/mol .[1]

Signaling Pathway of MK-1903

MK-1903 exerts its effects by activating the HCAZ2 receptor, a Gi/o-coupled G protein-coupled
receptor (GPCR). Upon binding, it initiates a signaling cascade that leads to the inhibition of
adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (CAMP) levels.

Adipocyte

HCA2 Receptor inhibits

MK1908 (GPR109A)

Adenylyl Cyclase

Click to download full resolution via product page
Caption: MK-1903 signaling pathway via the HCA2 receptor.

Experimental Protocols
Protocol 1: Preparation of Stock Solutions

This protocol describes the preparation of stock solutions of MK-1903 in DMSO and ethanol.

Materials:

MK-1903 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Anhydrous Ethanol

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer
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e Analytical balance
Procedure:

o Determine the required amount of MK-1903: Based on the desired stock concentration and
final volume, calculate the mass of MK-1903 needed. For example, to prepare 1 mL of a 100
mM stock solution in DMSO, you would need 16.42 mg of MK-1903.

e Weigh the MK-1903: Carefully weigh the calculated amount of MK-1903 powder using an
analytical balance and transfer it to a sterile vial.

e Add the solvent: Add the appropriate volume of either DMSO or ethanol to the vial containing
the MK-1903 powder.

e Dissolve the compound: Tightly cap the vial and vortex thoroughly until the MK-1903 is
completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may aid in
dissolution, but care should be taken to avoid degradation.

o Storage: Store the stock solution at -20°C for long-term storage. For short-term storage (up
to a few days), 4°C is acceptable.[1] It is recommended to aliquot the stock solution into
smaller volumes to avoid repeated freeze-thaw cycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. rndsystems.com [rndsystems.com]

2. caymanchem.com [caymanchem.com]

3. pubs.acs.org [pubs.acs.org]

« To cite this document: BenchChem. [MK-1903: Solubility Profile and Protocols for In Vitro
Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677246#mk-1903-solubility-in-dmso-and-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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